Cas no 2136928-50-0 (Carbamic acid, N-[(1S)-2-cyclobutyl-1-methyl-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester)
Carbamic acid, N-[(1S)-2-cyclobutyl-1-methyl-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[(1S)-2-cyclobutyl-1-methyl-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C13H23NO3/c1-9(11(15)10-7-6-8-10)14(5)12(16)17-13(2,3)4/h9-10H,6-8H2,1-5H3/t9-/m0/s1
- InChI Key: IIUIAWKOZZYZOX-VIFPVBQESA-N
- SMILES: C(OC(C)(C)C)(=O)N([C@@H](C)C(C1CCC1)=O)C
Carbamic acid, N-[(1S)-2-cyclobutyl-1-methyl-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-798962-0.05g |
tert-butyl N-[(2S)-1-cyclobutyl-1-oxopropan-2-yl]-N-methylcarbamate |
2136928-50-0 | 95.0% | 0.05g |
$827.0 | 2025-02-21 | |
| Enamine | EN300-798962-0.1g |
tert-butyl N-[(2S)-1-cyclobutyl-1-oxopropan-2-yl]-N-methylcarbamate |
2136928-50-0 | 95.0% | 0.1g |
$867.0 | 2025-02-21 | |
| Enamine | EN300-798962-0.25g |
tert-butyl N-[(2S)-1-cyclobutyl-1-oxopropan-2-yl]-N-methylcarbamate |
2136928-50-0 | 95.0% | 0.25g |
$906.0 | 2025-02-21 | |
| Enamine | EN300-798962-0.5g |
tert-butyl N-[(2S)-1-cyclobutyl-1-oxopropan-2-yl]-N-methylcarbamate |
2136928-50-0 | 95.0% | 0.5g |
$946.0 | 2025-02-21 | |
| Enamine | EN300-798962-1.0g |
tert-butyl N-[(2S)-1-cyclobutyl-1-oxopropan-2-yl]-N-methylcarbamate |
2136928-50-0 | 95.0% | 1.0g |
$986.0 | 2025-02-21 | |
| Enamine | EN300-798962-2.5g |
tert-butyl N-[(2S)-1-cyclobutyl-1-oxopropan-2-yl]-N-methylcarbamate |
2136928-50-0 | 95.0% | 2.5g |
$1931.0 | 2025-02-21 | |
| Enamine | EN300-798962-5.0g |
tert-butyl N-[(2S)-1-cyclobutyl-1-oxopropan-2-yl]-N-methylcarbamate |
2136928-50-0 | 95.0% | 5.0g |
$2858.0 | 2025-02-21 | |
| Enamine | EN300-798962-10.0g |
tert-butyl N-[(2S)-1-cyclobutyl-1-oxopropan-2-yl]-N-methylcarbamate |
2136928-50-0 | 95.0% | 10.0g |
$4236.0 | 2025-02-21 |
Carbamic acid, N-[(1S)-2-cyclobutyl-1-methyl-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on Carbamic acid, N-[(1S)-2-cyclobutyl-1-methyl-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester
Carbamic acid, N-[(1S)-2-cyclobutyl-1-methyl-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester (CAS No. 2136928-50-0): A Comprehensive Overview
The compound Carbamic acid, N-[(1S)-2-cyclobutyl-1-methyl-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester, identified by its CAS number 2136928-50-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The detailed examination of its chemical structure, synthesis methods, and potential applications in medicinal chemistry provides a comprehensive understanding of its significance.
In the realm of pharmaceutical research, the development of novel intermediates is crucial for the discovery and optimization of active pharmaceutical ingredients (APIs). The molecular framework of Carbamic acid, N-[(1S)-2-cyclobutyl-1-methyl-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester features a complex arrangement of functional groups, including an amide linkage and an ester moiety. This structural configuration not only contributes to its chemical reactivity but also opens up diverse possibilities for further derivatization and functionalization.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The chiral center at the (1S) configuration is particularly noteworthy, as it introduces stereoselectivity into the molecule. This aspect is critical in pharmaceutical applications, where enantiomeric purity can significantly influence the efficacy and safety of a drug candidate. Advanced synthetic methodologies, such as asymmetric catalysis and chiral resolution techniques, have been employed to achieve the desired stereochemical outcome.
Recent advancements in computational chemistry have facilitated the prediction of pharmacokinetic properties and potential biological activities of this compound. Molecular modeling studies suggest that Carbamic acid, N-[(1S)-2-cyclobutyl-1-methyl-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester may exhibit interactions with various biological targets, making it a promising candidate for further investigation in drug discovery programs. These virtual screening approaches have accelerated the identification of lead compounds and reduced the time and cost associated with traditional high-throughput screening methods.
The potential applications of this compound extend beyond its role as an intermediate in pharmaceutical synthesis. Its unique structural features make it a valuable tool for exploring new chemical space and developing innovative therapeutic strategies. For instance, derivatives of this compound could be explored as modulators of enzyme activity or as scaffolds for designing novel small-molecule drugs targeting specific disease pathways.
In conclusion, Carbamic acid, N-[(1S)-2-cyclobutyl-1-methyl-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester (CAS No. 2136928-50-0) represents a significant contribution to the field of pharmaceutical chemistry. Its complex molecular architecture, coupled with its synthetic accessibility and potential biological activities, positions it as a versatile building block for drug discovery and development. Continued research into this compound and its derivatives is expected to yield novel therapeutic agents with broad clinical applications.
2136928-50-0 (Carbamic acid, N-[(1S)-2-cyclobutyl-1-methyl-2-oxoethyl]-N-methyl-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)